2-(2-(benzo[d][1,3]dioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-isopropylacetamide
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Description
2-(2-(benzo[d][1,3]dioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-isopropylacetamide is a useful research compound. Its molecular formula is C18H18N4O4 and its molecular weight is 354.366. The purity is usually 95%.
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Scientific Research Applications
Antiallergic and Anti-inflammatory Applications
One of the significant applications of compounds related to 2-(2-(benzo[d][1,3]dioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-isopropylacetamide is in the development of antiallergic agents. Research by Nohara et al. (1985) on 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, which share some structural similarities, demonstrated potent antiallergic activity, especially when an isopropyl group was present at a specific position in the molecule (Nohara et al., 1985).
Antimicrobial and Anti-inflammatory Agents
Further applications can be seen in the synthesis of various heterocyclic derivatives for antimicrobial and anti-inflammatory purposes. Kendre, Landge, and Bhusare (2015) synthesized novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives that exhibited significant anti-bacterial and antifungal activities, with some also displaying anti-inflammatory properties (Kendre, Landge, & Bhusare, 2015).
Antioxidant Activity
Compounds with the benzo[d][1,3]dioxol-5-yl moiety have been shown to possess potent antioxidant activity. Salem and Errayes (2016) synthesized novel pyrimidine-containing heterocycles that demonstrated strong antioxidant properties (Salem & Errayes, 2016).
Antipsychotic Potential
A study by Wise et al. (1987) on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which are structurally related, showed potential antipsychotic applications. These compounds, particularly those with certain substituents, were found to reduce spontaneous locomotion in animal models without binding to D2 dopamine receptors, which is a common mechanism of action in antipsychotic drugs (Wise et al., 1987).
Insecticidal Properties
Compounds derived from a similar molecular structure have also been investigated for their insecticidal properties. Fadda et al. (2017) utilized a precursor compound to synthesize various heterocycles that were tested as insecticidal agents against the cotton leafworm, Spodoptera littoralis, indicating potential applications in pest control (Fadda et al., 2017).
Properties
IUPAC Name |
2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O4/c1-11(2)19-17(23)9-21-5-6-22-14(18(21)24)8-13(20-22)12-3-4-15-16(7-12)26-10-25-15/h3-8,11H,9-10H2,1-2H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTAJCDYGTPEJOI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN1C=CN2C(=CC(=N2)C3=CC4=C(C=C3)OCO4)C1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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